Cas no 922185-04-4 (9H-Carbazole, 9-(12-methyl-5-rubicenyl)-)

• Product Name: 9H-Carbazole, 9-(12-methyl-5-rubicenyl)-
• CAS No: 922185-04-4
• MF: C₃₉H₂₃N
• MW: 505.606629610062
• CID: 741476
• PubChem ID: 71421554
• Update Time: 2025-04-19

9H-Carbazole, 9-(12-methyl-5-rubicenyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 9-(12-methyl-5-rubicenyl)-
• 9-(12-methylrubicen-5-yl)carbazole
• DTXSID90840614
• 922185-04-4
• 9-(12-METHYLRUBICEN-5-YL)-9H-CARBAZOLE

• Inchi： 1S/C39H23N/c1-22-16-18-28-32(20-22)26-10-6-12-30-36(26)38(28)31-13-7-11-27-33-21-23(17-19-29(33)39(30)37(27)31)40-34-14-4-2-8-24(34)25-9-3-5-15-35(25)40/h2-21H,1H3
• InChI Key： JKGYZVUBXBWVSY-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2C2=CC=CC=C12)C1C=CC2=C(C=1)C1C=CC=C3C4C5C=CC(C)=CC=5C5=CC=CC(C=45)=C2C3=1

Computed Properties

• Exact Mass: 505.183049738g/mol
• Monoisotopic Mass: 505.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 40
• Rotatable Bond Count: 1
• Complexity: 950
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 4.9Ų